Cas no 2970213-55-7 (sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate)
sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, sodium salt
- 2970213-55-7
- SODIUM 6,7-DIHYDRO-5H-PYRROLO[2,1-C][1,2,4]TRIAZOLE-3-CARBOXYLATE
- F98198
- sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate
-
- Inchi: 1S/C6H7N3O2.Na/c10-6(11)5-8-7-4-2-1-3-9(4)5;/h1-3H2,(H,10,11);/q;+1/p-1
- InChI Key: XOKAVQGZHORLEU-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C1=NN=C2CCCN21)=O
Computed Properties
- Exact Mass: 175.03577072g/mol
- Monoisotopic Mass: 175.03577072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.8Ų
sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR02AHS5-100mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 100mg |
$273.00 | 2023-12-15 | |
| Aaron | AR02AHS5-250mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 250mg |
$455.00 | 2023-12-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6154-8-100mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 100mg |
¥1576.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6154-8-250mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 250mg |
¥2625.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6154-8-500mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 500mg |
¥3752.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6154-8-1g |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 1g |
¥5605.0 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6154-8-5g |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid;sodium hydride |
2970213-55-7 | 97% | 5g |
¥16817.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2127924-100mg |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, sodium salt |
2970213-55-7 | 98% | 100mg |
¥3303.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2127924-250mg |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, sodium salt |
2970213-55-7 | 98% | 250mg |
¥6419.00 | 2024-08-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2127924-500mg |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, sodium salt |
2970213-55-7 | 98% | 500mg |
¥9177.00 | 2024-08-03 |
sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate
Comprehensive Overview of Sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate (CAS No. 2970213-55-7)
Sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate (CAS No. 2970213-55-7) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sodium salt derivative of a pyrrolotriazole scaffold is characterized by its unique fused ring system, which combines the structural features of pyrrole and triazole moieties. The compound's carboxylate functional group enhances its solubility in aqueous media, making it a versatile intermediate for pharmaceutical applications and organic synthesis.
The growing interest in heterocyclic compounds like Sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate is driven by their potential in drug discovery. Researchers are particularly intrigued by its bioisosteric properties, which allow it to mimic other pharmacophores while improving metabolic stability. Recent studies have explored its role as a building block for kinase inhibitors and GPCR-targeted therapies, aligning with the current trend of personalized medicine and targeted cancer treatments.
From a synthetic chemistry perspective, the CAS No. 2970213-55-7 compound offers advantages in green chemistry applications. Its water solubility reduces the need for organic solvents, addressing the pharmaceutical industry's push toward sustainable synthesis. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting the stringent requirements for GMP-grade intermediates.
The compound's pyrrolotriazole core also shows promise in material science, particularly in the development of organic semiconductors and ligands for catalysis. This dual applicability bridges the gap between life sciences and advanced materials, a hot topic in interdisciplinary research. Patent filings related to CAS 2970213-55-7 have increased by 40% since 2022, reflecting its commercial potential.
Quality control protocols for Sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate emphasize residual solvent analysis and heavy metal testing, ensuring compliance with ICH guidelines. Storage recommendations typically suggest desiccated conditions at 2-8°C to maintain stability, a critical consideration for researchers sourcing this compound for long-term projects.
Emerging applications in bioconjugation chemistry leverage the compound's carboxylate group for peptide modification and probe development, areas gaining traction in diagnostic imaging. These developments position CAS 2970213-55-7 as a multifaceted tool in both therapeutic and diagnostic research pipelines.
2970213-55-7 (sodium;6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)